N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H20FN3O3S/c26-18-8-6-16(7-9-18)23-25(29-24(28-23)17-4-2-1-3-5-17)33-15-22(30)27-19-10-11-20-21(14-19)32-13-12-31-20/h1-11,14H,12-13,15H2,(H,27,30)(H,28,29)
• InChI Key: CLHXUKOWHOPJKE-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=C(NC(=N3)C4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C25H20FN3O3S
• Molecular Weight: 461.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H20FN3O3S and its molecular weight is 461.51. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibitory Potential and Antimicrobial Activities

Research efforts have focused on the enzyme inhibitory potential of sulfonamides having benzodioxane and acetamide moieties. These compounds exhibited substantial inhibitory activity against yeast α-glucosidase and weaker activity against acetylcholinesterase, suggesting potential for diabetes and Alzheimer's disease treatment respectively (Abbasi et al., 2019). Additionally, compounds with various heterocycles, including imidazopyridazine, were examined for improved metabolic stability and exhibited similar in vitro potency and in vivo efficacy, with minimal metabolic deacetylation observed, indicating potential for cancer therapy (Stec et al., 2011).

Antitumor Activities

Novel acetamide, pyrrole, and pyrrolopyrimidine derivatives containing a biologically active pyrazole moiety have been synthesized to evaluate their antitumor activity. Compound 4 was found to be more effective than the reference drug, doxorubicin, as a positive control, highlighting the potential of these derivatives in cancer treatment (Alqasoumi et al., 2009).

Antimicrobial and Hemolytic Agents

A series of N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides were synthesized and screened for antimicrobial and hemolytic activity. Most of these compounds were active against selected microbial species at variable extents relative to reference standards, with compound 6h being the most active, suggesting their potential as antimicrobial agents (Rehman et al., 2016).